Cas no 1095281-91-6 (6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine)

• Product Name: 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine
• CAS No: 1095281-91-6
• MF: C₇H₄ClF₃N₄
• MW: 236.581669807434
• CID: 2887232
• Update Time: 2025-05-25

6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine
• 6-Chloro-7-methyl-2-trifluoromethyl-7H-purine
• A927375

• Inchi： 1S/C7H4ClF3N4/c1-15-2-12-5-3(15)4(8)13-6(14-5)7(9,10)11/h2H,1H3
• InChI Key： HCSMOABFVPBYFI-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(C(F)(F)F)N=1)N=CN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 43.6

Additional information on 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine

Introduction to 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine (CAS No. 1095281-91-6) and Its Emerging Applications in Chemical Biology

6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine, identified by the CAS number 1095281-91-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the purine family, which is well-known for its biological significance as a fundamental component of nucleic acids and a precursor to various bioactive molecules. The presence of multiple substituents, including a chloro group, a methyl group, and a trifluoromethyl group, imparts distinct chemical reactivity and biological potential, making it a valuable scaffold for drug discovery and mechanistic studies.

The chloro and methyl substituents in 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine play crucial roles in modulating its interactions with biological targets. The electron-withdrawing nature of the chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions that are often exploited in medicinal chemistry. On the other hand, the methyl group introduces steric bulk and can influence binding affinity through hydrophobic interactions. These features make the compound a versatile building block for designing molecules with tailored pharmacological profiles.

The trifluoromethyl group is another key feature of this compound, contributing to its metabolic stability and lipophilicity. Trifluoromethyl groups are frequently incorporated into pharmaceuticals to improve pharmacokinetic properties, such as bioavailability and duration of action. In recent years, there has been growing interest in trifluoromethyl-containing purines due to their potential applications in anticancer, antiviral, and anti-inflammatory therapies. For instance, studies have demonstrated that trifluoromethylated purines can exhibit enhanced binding affinity to enzymes involved in DNA replication and repair, making them promising candidates for developing novel therapeutic agents.

Recent research has highlighted the therapeutic potential of derivatives of 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine in addressing various diseases. One notable area of investigation is its application in oncology. Researchers have explored its ability to inhibit kinases and other enzymes that are overexpressed in cancer cells. The combination of the chloro, methyl, and trifluoromethyl groups allows for precise tuning of electronic and steric properties, enabling the design of molecules that selectively target cancer-related pathways while minimizing off-target effects.

In addition to oncology, 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine has shown promise in antiviral research. The unique substitution pattern on the purine ring can disrupt viral replication cycles by interfering with essential enzymatic processes. For example, modifications based on this scaffold have been investigated for their ability to inhibit viral polymerases, thereby preventing the synthesis of new viral particles. Such findings underscore the importance of this compound as a starting point for developing next-generation antiviral drugs.

The compound's structural versatility also makes it an attractive candidate for exploring novel therapeutic strategies in inflammatory diseases. Purine derivatives have long been recognized for their immunomodulatory properties, and modifications such as those present in 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine can fine-tune biological activity. Preclinical studies have suggested that derivatives of this compound may modulate inflammatory responses by targeting specific signaling pathways involved in immune regulation.

From a synthetic chemistry perspective, 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine serves as an excellent intermediate for constructing more complex molecules. The presence of reactive sites such as the chloro group allows for further functionalization through cross-coupling reactions, allowing chemists to introduce additional substituents with specific biological activities. This adaptability has made it a valuable tool in synthetic biology and drug discovery pipelines.

The growing body of research on 6-Chloro-7-methyl-2-(trifluoromethyl)-7H-purine underscores its significance as a pharmacophore in modern medicinal chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases. Future studies are likely to focus on optimizing synthetic routes to improve scalability while exploring new derivatives that enhance therapeutic efficacy and safety profiles.